![molecular formula C11H8Cl2N4O3 B5695236 N-(2,5-dichlorophenyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide](/img/structure/B5695236.png)
N-(2,5-dichlorophenyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dichlorophenyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide (DCPIB) is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of volume-regulated anion channels (VRACs), which are important for regulating cell volume and ion homeostasis. In
Mechanism of Action
N-(2,5-dichlorophenyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide inhibits VRACs by binding to a specific site on the channel protein. This binding prevents the channel from opening, which in turn prevents the flow of ions and water across the cell membrane. This inhibition of VRACs can lead to changes in cell volume and ion homeostasis, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to inhibit neurotransmitter release and insulin secretion. In addition, this compound has been shown to have anti-inflammatory effects, which may be useful for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-(2,5-dichlorophenyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of VRACs, which makes it a useful tool for studying the role of VRACs in physiological processes. It is also relatively stable and easy to synthesize, which makes it a convenient tool for researchers. However, this compound also has some limitations. It can be toxic to cells at high concentrations, which can limit its usefulness in some experiments. In addition, its effects on other ion channels and transporters are not well understood, which can make it difficult to interpret some experimental results.
Future Directions
There are several future directions for research on N-(2,5-dichlorophenyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide. One area of research is the development of more potent and selective inhibitors of VRACs. This could lead to the development of new drugs for the treatment of diseases such as cancer and inflammation. Another area of research is the study of the effects of this compound on other ion channels and transporters. This could lead to a better understanding of the mechanisms by which this compound exerts its effects and could lead to the development of new drugs for the treatment of a variety of diseases. Finally, the role of VRACs in physiological processes such as cell migration and apoptosis is not well understood, and further research in this area could lead to new insights into the role of VRACs in health and disease.
Synthesis Methods
N-(2,5-dichlorophenyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide can be synthesized using a two-step process. The first step involves the reaction between 2,5-dichlorobenzonitrile and methyl hydrazine to form 2,5-dichlorophenylhydrazine. The second step involves the reaction between 2,5-dichlorophenylhydrazine and 4-nitro-1H-pyrazole-5-carboxylic acid to form this compound.
Scientific Research Applications
N-(2,5-dichlorophenyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to be a potent inhibitor of VRACs, which are important for regulating cell volume and ion homeostasis. VRACs are involved in a variety of physiological processes, including cell proliferation, migration, and apoptosis. This compound has been used to study the role of VRACs in these processes, as well as in other processes such as neurotransmitter release, insulin secretion, and cancer cell migration.
properties
IUPAC Name |
N-(2,5-dichlorophenyl)-2-methyl-4-nitropyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2N4O3/c1-16-10(9(5-14-16)17(19)20)11(18)15-8-4-6(12)2-3-7(8)13/h2-5H,1H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRBTXNUYQOCVIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)[N+](=O)[O-])C(=O)NC2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.